Cas no 16557-07-6 (9H-Fluoren-9-ol, 9-(1-propynyl)-)

9H-Fluoren-9-ol, 9-(1-propynyl)- structure
16557-07-6 structure
Product Name:9H-Fluoren-9-ol, 9-(1-propynyl)-
CAS No:16557-07-6
MF:C16H12O
MW:220.265884399414
CID:1349427
Update Time:2024-08-17

9H-Fluoren-9-ol, 9-(1-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluoren-9-ol, 9-(1-propynyl)-
    • 9H-Fluoren-9-ol, 9-(1-propyn-1-yl)-
    • Inchi: 1S/C16H12O/c1-2-11-16(17)14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10,17H,1H3
    • InChI Key: AHEOVUWANYQNIZ-UHFFFAOYSA-N
    • SMILES: C1(C#CC)(O)C2=C(C=CC=C2)C2=C1C=CC=C2

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Melting Point: 103-104 °C
  • Boiling Point: 407.0±44.0 °C(Predicted)
  • pka: 11.30±0.20(Predicted)

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